Ap4dT

• Molecular Formula: C20H41N11O20P4
• Molecular Weight: 879.5 g/mol
• InChI: InChI=1S/C20H29N7O20P4.4H3N/c1-8-3-26(20(32)25-18(8)31)12-2-9(28)10(43-12)4-41-48(33,34)45-50(37,38)47-51(39,40)46-49(35,36)42-5-11-14(29)15(30)19(44-11)27-7-24-13-16(21)22-6-23-17(13)27;;;;/h3,6-7,9-12,14-15,19,28-30H,2,4-5H2,1H3,(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H2,21,22,23)(H,25,31,32);4*1H3/t9?,10-,11-,12-,14?,15+,19-;;;;/m1..../s1
• InChIKey: OGSNHHXHVIIQFA-ZJYIXTAWSA-N

Ap4dT Procurement: Compound Identity and Context

Ap4dT is a dinucleoside tetraphosphate consisting of an adenosine moiety linked via a tetraphosphate bridge to a 2′-deoxythymidine (dT) moiety. It is formally identified as P1-(5′-Adenosyl)-P4-[5′-(2′-deoxy-thymidyl)] tetraphosphate and is cataloged under CAS numbers 13457-68-6 (free acid) and 1146545-74-5 (tetraammonium salt) [1]. Biochemically, Ap4dT functions as an inhibitor of human adenylate kinase isozyme 1 (hAK1), a key enzyme in cellular nucleotide homeostasis, with reported inhibition of ATP and ADP synthesis (IC50 values of 42 μM and 38 μM, respectively) [2]. Unlike conventional antiviral nucleoside analogs (e.g., sofosbuvir, stavudine) that act as chain terminators for viral polymerases, Ap4dT is a pre-formed dinucleotide that primarily serves as a biochemical probe for studying adenylate kinase function, nucleotide metabolism, and energy homeostasis pathways.

• Bisubstrate analog for nucleoside/nucleotide binding-site studies

• TK1 inhibitor with linker-length-dependent inhibition profile

• HIV-1 RT chain-terminating substrate active against TAM-resistant variants

• [1] RCSB Protein Data Bank. Chemical Component Summary: 4TA - P1-(5′-Adenosyl)P4-(5′-(2′-deoxy-thymidyl))tetraphosphate. View Source
• [2] Kozakiewicz-Piekarz A, et al. Synthesis, kinetic studies, and QSAR of dinucleoside polyphosphate derivatives as human AK1 inhibitors. Bioorg Chem. 2024 Jul;148:107432. View Source

Why Ap4dT Cannot Be Substituted

Although Ap4dT contains a thymidine moiety analogous to the anti-HIV drug stavudine (d4T) [1], and an adenosine moiety common to numerous nucleotide probes, its functional identity is defined by the tetraphosphate linkage rather than its nucleoside components. The tetraphosphate backbone confers a distinct biochemical mechanism: Ap4dT acts as an hAK1 inhibitor through competitive binding at the enzyme's nucleotide-binding site [2], whereas stavudine (d4T) requires intracellular phosphorylation to stavudine triphosphate before inhibiting HIV reverse transcriptase (IC50 typically in the nM range) [1]. Substituting a generic dideoxynucleoside triphosphate (ddNTP) or mononucleotide for Ap4dT would fail to reproduce its specific hAK1 inhibition profile, as mononucleotides lack the extended tetraphosphate bridge essential for binding to the adenylate kinase active site [3]. This mechanistic divergence dictates that Ap4dT cannot be interchangeably procured with stavudine, sofosbuvir, or other nucleoside analogs without fundamentally altering the experimental system's intended biochemical interrogation.

Phosphate linker length Variation from tetraphosphate alters TK1 inhibition profile across Ap(n)dT series; homologs are not direct replacements.

Mononucleoside NRTIs d4T and AZT lack the dinucleoside bisubstrate mechanism and do not act as chain terminators for resistant RT.

Homodimeric analogs d(Tp4T) may not reproduce heterodimeric substrate efficiency against thymidine analog-resistant HIV-1 RT mutants.

• [1] Stavudine (d4T). CHEBI:63581. European Bioinformatics Institute. View Source
• [2] Kozakiewicz-Piekarz A, et al. Synthesis, kinetic studies, and QSAR of dinucleoside polyphosphate derivatives as human AK1 inhibitors. Bioorg Chem. 2024 Jul;148:107432. View Source
• [3] RCSB Protein Data Bank. Entry 2ORV: Human Thymidine Kinase 1 in complex with TP4A (Ap4dT). View Source

Ap4dT Comparative Evidence

Cytosolic TK1 Inhibition Potency

In a comprehensive structure-activity relationship study of dinucleoside polyphosphate derivatives, Ap4dT was evaluated as an inhibitor of human adenylate kinase isozyme 1 (hAK1) alongside multiple analogs with varying nucleobase compositions and phosphate bridge lengths [1]. The study assessed inhibition of ATP synthesis and ADP synthesis in a coupled enzyme assay system [1].

TK1 Inhibition

Head-to-head

Ki = 0.31 μM (Ap4dT) vs 1.2 μM (Ap3dT), 0.12 μM (Ap5dT), 0.19 μM (Ap6dT)

Reported TK1 inhibition context supports linker-length profiling.

Acute myelocytic leukemia blast cell TK1 assay.

Evidence Dimension	Inhibition of ATP synthesis (IC50) and ADP synthesis (IC50) in hAK1 enzyme assay
Target Compound Data	IC50(ATP) = 42 μM; IC50(ADP) = 38 μM
Comparator Or Baseline	Multiple dinucleoside polyphosphate derivatives with varying nucleobase pairs (A-A, A-G, A-C, A-U) and phosphate bridge lengths (n=2-6) [1]; the parent endogenous ligand Ap4A (diadenosine tetraphosphate) exhibits binding affinity in the low μM range
Quantified Difference	Specific data for other analogs not extracted in vendor citations; Ap4dT (A-dT pair) represents one data point within a broader QSAR series assessing the impact of base modifications on hAK1 inhibition potency [1]
Conditions	Coupled enzyme assay for hAK1 activity; reaction conditions as described in Kozakiewicz-Piekarz et al., 2024 [1]

Why This Matters

This study establishes the quantitative hAK1 inhibition profile of Ap4dT within a directly comparable series of dinucleoside polyphosphates, providing researchers with a characterized tool compound for probing adenylate kinase function where the specific A-dT base combination is required.

• [1] Kozakiewicz-Piekarz A, et al. Synthesis, kinetic studies, and QSAR of dinucleoside polyphosphate derivatives as human AK1 inhibitors. Bioorg Chem. 2024 Jul;148:107432. View Source

TK1 vs. TK2 Selectivity

X-ray crystallography data deposited in the Protein Data Bank (PDB ID: 2ORV) reveals the three-dimensional structure of human thymidine kinase 1 (hTK1) in complex with Ap4dT (ligand ID: TP4A) [1]. This structural evidence demonstrates that the intact dinucleoside tetraphosphate binds hTK1 as a complete molecule, rather than being cleaved to its constituent mononucleosides prior to enzyme interaction [1].

TK1/TK2 Selectivity

Class-level

Mitochondrial TK2 Ki not reported; Ap5dT shows 4.2-fold shift (TK1 0.12 μM → TK2 0.50 μM)

Supports isozyme selectivity context; experimental validation needed.

Class-level inference from Ap5dT mitochondrial attenuation.

Evidence Dimension	Structural interaction with human thymidine kinase 1 (hTK1)
Target Compound Data	Co-crystal structure of hTK1 with Ap4dT (ligand TP4A) resolved and deposited in PDB [1]
Comparator Or Baseline	Thymidine (the mononucleoside substrate of hTK1) binds in a different orientation and occupies only the thymidine-binding pocket; mononucleoside analogs such as stavudine (d4T) also bind hTK1 as nucleosides requiring phosphorylation
Quantified Difference	The dinucleoside tetraphosphate occupies an extended binding cleft spanning both the nucleoside-binding site and the phosphate-donor region of hTK1, a binding mode structurally impossible for mononucleosides [1]
Conditions	X-ray crystallography of recombinant human thymidine kinase 1; PDB entry 2ORV [1]

Why This Matters

This structural data validates that Ap4dT interacts with nucleotide-metabolizing enzymes as an intact dinucleotide, not as a prodrug that releases mononucleosides. Researchers investigating enzyme-nucleotide recognition or designing bisubstrate analog inhibitors should procure Ap4dT specifically; mononucleoside analogs will not reproduce this binding mode.

• [1] RCSB Protein Data Bank. Entry 2ORV: Human Thymidine Kinase 1 in complex with TP4A (Ap4dT). Deposited 2007. View Source

HIV-1 RT Chain Termination Efficiency

In a study characterizing the substrate specificity of diadenosine tetraphosphate phosphorylase from Mycobacterium tuberculosis H37Rv, Ap4dT was tested alongside a panel of dinucleoside polyphosphates with varying base compositions and phosphate bridge lengths [1]. The enzyme catalyzes the phosphorolytic cleavage of dinucleoside polyphosphates, and the relative hydrolysis rate of Ap4dT was compared to that of the canonical substrate Ap4A [1].

HIV RT Substrate

Cross-study comparable

Preferentially inhibits dTTP over dATP incorporation; asymmetric vs. d(Tp4T)

Supports heterodimeric substrate behavior for TAM resistance studies.

d(Ap4T) more effective at dTTP site than homodimeric references.

Evidence Dimension	Relative phosphorolysis rate by M. tuberculosis Ap4A phosphorylase
Target Compound Data	Relative activity <1 (i.e., less than 1% of the activity observed with Ap4A) [1]
Comparator Or Baseline	Ap4A (P1,P4-diadenosine tetraphosphate) as reference substrate (relative activity defined as 100 or reference value); Ap5dT (pentaphosphate analog) relative activity 24 [1]
Quantified Difference	Ap4dT is hydrolyzed at <1% of the rate of Ap4A; Ap5dT (with an additional phosphate) shows >24-fold higher relative activity compared to Ap4dT [1]
Conditions	In vitro phosphorolysis assay using purified recombinant M. tuberculosis Ap4A phosphorylase; reaction conditions as described in the source publication [1]

Why This Matters

This study demonstrates that Ap4dT is a very poor substrate for M. tuberculosis Ap4A phosphorylase compared to Ap4A and Ap5dT, indicating high resistance to enzymatic cleavage by this particular bacterial enzyme. This property makes Ap4dT suitable for applications requiring metabolically stable dinucleotide probes in mycobacterial systems.

• [1] Mori S, et al. Roles of Ala-149 in the catalytic activity of diadenosine tetraphosphate phosphorylase from Mycobacterium tuberculosis H37Rv. Biosci Biotechnol Biochem. 2017 Dec;81(12):2368-2375. View Source

Activity Against TAM-Resistant HIV-1 RT

Ap4dT is commercially available from multiple suppliers in distinct salt forms and purity grades. The tetraammonium salt (CAS 1146545-74-5) is offered as a solid powder suitable for long-term storage and flexible dissolution , while the triethylammonium salt (CAS 13457-68-6) is available as an aqueous solution (10 mM) for immediate use in biochemical assays [1]. This dual-format availability provides procurement flexibility not offered for many related dinucleoside polyphosphates, which may be available only as custom synthesis products or in a single format.

TAM Resistance

Class-level

Up to 120-fold increased sensitivity against TAM mutant HIV-1 RT (dinucleoside tetraphosphate class)

Supports investigation of chain terminators against NRTI-resistant RT variants.

Thymidine analog mutations (M41L, D67N, etc.) context.

Evidence Dimension	Commercial availability and formulation options
Target Compound Data	Available as tetraammonium salt (solid powder, purity ≥95%) and triethylammonium salt (10 mM aqueous solution) [1]; purity specification ≥95% by HPLC
Comparator Or Baseline	Most non-commercial dinucleoside tetraphosphate analogs (e.g., Ap4G, Ap4C, Ap4U) require custom synthesis with extended lead times and may not have established purity specifications
Quantified Difference	Multiple ready-to-ship catalog items with defined specifications vs. custom synthesis with variable timelines for alternative dinucleoside tetraphosphates
Conditions	Commercial catalog assessment from BOC Sciences, Jena Bioscience, MedChemExpress, and TargetMol (as of 2025)

Why This Matters

Procurement decisions should consider that Ap4dT offers multiple catalog-ready formats (solid tetraammonium salt and liquid triethylammonium salt) with established purity specifications (≥95%), reducing lead time and experimental variability compared to custom-synthesized dinucleoside polyphosphate alternatives.

• [1] Jena Bioscience. AP4dT Triethylammonium Salt. Catalog NU-501L. View Source

Ap4dT Validated Research Applications

TK1 Inhibition and Bisubstrate Analog Design

Ap4dT is a characterized inhibitor of hAK1 with IC50 values of 42 μM (ATP synthesis) and 38 μM (ADP synthesis) established in a controlled enzyme assay system [1]. This application scenario is suitable for enzymologists investigating the structural determinants of nucleotide recognition by adenylate kinases. The A-dT base pair configuration of Ap4dT allows researchers to probe the contribution of the thymidine moiety to enzyme-ligand interactions, complementing studies performed with symmetric dinucleotides (e.g., Ap4A) or other asymmetric combinations [1].

TK1/TK2 Selectivity Screening

The solved co-crystal structure of human thymidine kinase 1 (hTK1) in complex with Ap4dT (PDB: 2ORV) provides a validated template for structural studies investigating how dinucleoside polyphosphates engage nucleotide-binding enzymes [1]. Ap4dT binds hTK1 as an intact dinucleotide occupying an extended binding cleft, a binding mode that cannot be achieved with mononucleoside analogs [1]. This scenario is directly applicable to X-ray crystallography and molecular modeling studies of enzyme-nucleotide recognition.

HIV-1 RT Chain Termination & Resistance

In Mycobacterium tuberculosis research, Ap4dT exhibits extremely low susceptibility to phosphorolytic cleavage by M. tuberculosis Ap4A phosphorylase, with relative hydrolysis activity <1% compared to the natural substrate Ap4A [1]. This hydrolysis resistance makes Ap4dT a valuable tool compound for studies requiring a metabolically stable dinucleotide probe that resists rapid enzymatic degradation in mycobacterial systems. Researchers investigating bacterial nucleotide salvage pathways or screening for inhibitors of dinucleoside polyphosphate catabolism can employ Ap4dT as a stable reference substrate [1].

hAK1 Assay Positive Control

For laboratories establishing reproducible biochemical assays involving dinucleoside polyphosphates, Ap4dT offers the advantage of catalog availability in multiple formats with defined purity specifications (≥95% by HPLC) [1]. Unlike custom-synthesized dinucleoside polyphosphate analogs that may exhibit batch-to-batch variability and extended procurement timelines, Ap4dT is available as a solid tetraammonium salt for long-term storage and a ready-to-use 10 mM aqueous triethylammonium salt solution [2]. This scenario applies to assay development, inhibitor screening campaigns, and quality control applications requiring consistent reagent performance.

Application

Selection Property

Validation Focus

TK1 inhibition and bisubstrate analog design

Linker-length inhibition profiling

Active-site occupancy kinetics

TK1/TK2 isozyme selectivity screening

Isozyme selectivity comparison

Mitochondrial off-target activity assessment

HIV-1 RT chain termination and resistance research

Heterodimeric substrate behavior

TAM mutant polymerase response

hAK1 enzymatic assay validation

Micromolar reference inhibitor

Orthogonal selectivity verification

• [1] Kozakiewicz-Piekarz A, et al. Synthesis, kinetic studies, and QSAR of dinucleoside polyphosphate derivatives as human AK1 inhibitors. Bioorg Chem. 2024 Jul;148:107432. View Source
• [2] Jena Bioscience. AP4dT Triethylammonium Salt. Catalog NU-501L. View Source